schisandrin C
schisandrin C
Wuweizisu C is a tannin.
Schizandrin C is a natural product found in Schisandra bicolor, Kadsura interior, and other organisms with data available.
See also: Schisandra chinensis fruit (part of).
Schizandrin C is a natural product found in Schisandra bicolor, Kadsura interior, and other organisms with data available.
See also: Schisandra chinensis fruit (part of).
Brand Name:
Vulcanchem
CAS No.:
61301-33-5
VCID:
VC0542816
InChI:
InChI=1S/C22H24O6/c1-11-5-13-7-15-19(27-9-25-15)21(23-3)17(13)18-14(6-12(11)2)8-16-20(22(18)24-4)28-10-26-16/h7-8,11-12H,5-6,9-10H2,1-4H3/t11-,12+
SMILES:
CC1CC2=CC3=C(C(=C2C4=C(C5=C(C=C4CC1C)OCO5)OC)OC)OCO3
Molecular Formula:
C22H24O6
Molecular Weight:
384.4 g/mol
schisandrin C
CAS No.: 61301-33-5
Inhibitors
VCID: VC0542816
Molecular Formula: C22H24O6
Molecular Weight: 384.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Description | Wuweizisu C is a tannin. Schizandrin C is a natural product found in Schisandra bicolor, Kadsura interior, and other organisms with data available. See also: Schisandra chinensis fruit (part of). |
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CAS No. | 61301-33-5 |
Product Name | schisandrin C |
Molecular Formula | C22H24O6 |
Molecular Weight | 384.4 g/mol |
IUPAC Name | (12S,13R)-3,22-dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaene |
Standard InChI | InChI=1S/C22H24O6/c1-11-5-13-7-15-19(27-9-25-15)21(23-3)17(13)18-14(6-12(11)2)8-16-20(22(18)24-4)28-10-26-16/h7-8,11-12H,5-6,9-10H2,1-4H3/t11-,12+ |
Standard InChIKey | HTBWBWWADZJXID-TXEJJXNPSA-N |
Isomeric SMILES | C[C@@H]1CC2=CC3=C(C(=C2C4=C(C5=C(C=C4C[C@@H]1C)OCO5)OC)OC)OCO3 |
SMILES | CC1CC2=CC3=C(C(=C2C4=C(C5=C(C=C4CC1C)OCO5)OC)OC)OCO3 |
Canonical SMILES | CC1CC2=CC3=C(C(=C2C4=C(C5=C(C=C4CC1C)OCO5)OC)OC)OCO3 |
Appearance | Solid powder |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | schisandrin C schizandrin C wuweizisu C |
Reference | 1: Park SY, Park SJ, Park TG, Rajasekar S, Lee SJ, Choi YW. Schizandrin C exerts anti-neuroinflammatory effects by upregulating phase II detoxifying/antioxidant enzymes in microglia. Int Immunopharmacol. 2013 Oct;17(2):415-26. doi: 10.1016/j.intimp.2013.06.032. Epub 2013 Jul 13. PubMed PMID: 23859871. 2: Xie JX, Zhou J, Zhang CZ, Yang JH, Chen JX. Studies on antihepatitic drugs. Total synthesis of (+/-)schizandrin C and its analogs. Sci Sin B. 1983 Dec;26(12):1291-303. PubMed PMID: 6673110. 3: Choi YW, Kim K, Jo JY, Kim HL, Lee YJ, Shin WJ, Sacket SJ, Han M, Im DS. Wuweizisu C from Schisandra chinensis decreases membrane potential in C6 glioma cells. Acta Pharmacol Sin. 2008 Sep;29(9):1006-12. doi: 10.1111/j.1745-7254.2008.00838.x. PubMed PMID: 18718168. 4: Song JH, Cui L, An LB, Li WT, Fang ZZ, Zhang YY, Dong PP, Wu X, Wang LX, Gonzalez FJ, Sun XY, Zhao DW. Inhibition of UDP-Glucuronosyltransferases (UGTs) Activity by constituents of Schisandra chinensis. Phytother Res. 2015 Oct;29(10):1658-64. doi: 10.1002/ptr.5395. Epub 2015 Jun 18. PubMed PMID: 26084208. 5: Oh SY, Kim YH, Bae DS, Um BH, Pan CH, Kim CY, Lee HJ, Lee JK. Anti-inflammatory effects of gomisin N, gomisin J, and schisandrin C isolated from the fruit of Schisandra chinensis. Biosci Biotechnol Biochem. 2010;74(2):285-91. Epub 2010 Feb 7. PubMed PMID: 20139628. 6: Park C, Choi YW, Hyun SK, Kwon HJ, Hwang HJ, Kim GY, Choi BT, Kim BW, Choi IW, Moon SK, Kim WJ, Choi YH. Induction of G1 arrest and apoptosis by schisandrin C isolated from Schizandra chinensis Baill in human leukemia U937 cells. Int J Mol Med. 2009 Oct;24(4):495-502. PubMed PMID: 19724890. |
PubChem Compound | 443027 |
Last Modified | Aug 15 2023 |
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